1-(benzo[d]thiazol-2-yl)-N-(5-chloropyridin-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-N-(5-chloropyridin-2-yl)-5-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C19H16ClN5OS/c1-11(2)15-9-14(18(26)23-17-8-7-12(20)10-21-17)24-25(15)19-22-13-5-3-4-6-16(13)27-19/h3-11H,1-2H3,(H,21,23,26)
• InChI Key: JJCTXQHAAYTMSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1C2=NC3=CC=CC=C3S2)C(=O)NC4=NC=C(C=C4)Cl
• Molecular Formula: C19H16ClN5OS
• Molecular Weight: 397.9 g/mol
• CAS No.: 1013805-57-6

Description

The compound “1-(benzo[d]thiazol-2-yl)-N-(5-chloropyridin-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamide” is a complex organic molecule that contains several functional groups, including a benzothiazole, a pyridine, and a pyrazole ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiazole and pyrazole rings, the introduction of the chloro substituent on the pyridine ring, and the coupling of these rings to form the final compound.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple aromatic rings (benzothiazole, pyridine, and pyrazole) would suggest a highly conjugated system, which could have interesting electronic properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the various functional groups. For example, the benzothiazole and pyrazole rings might undergo electrophilic substitution reactions, while the amide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make the compound relatively nonpolar and insoluble in water. The compound might also exhibit fluorescence or phosphorescence due to its conjugated system.

Scientific Research Applications

Functionalization Reactions

Compounds related to "1-(benzo[d]thiazol-2-yl)-N-(5-chloropyridin-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamide" have been studied for their ability to undergo functionalization reactions. For instance, 1H-pyrazole-3-carboxylic acid derivatives have been converted into corresponding amides and examined for reaction mechanisms, showcasing the synthetic versatility of pyrazole-based compounds (Yıldırım et al., 2005).

Antibacterial Agents

Novel analogs featuring benzo[d]thiazolyl and pyrazolone moieties have been synthesized and evaluated for their antibacterial activity. Some of these compounds have shown promising activity against bacteria such as Staphylococcus aureus and Bacillus subtilis, indicating their potential as antibacterial agents (Palkar et al., 2017).

Heterocyclic Synthesis

Research has explored the synthesis of various heterocyclic derivatives from benzo[b]thiophenyl-hydrazonoesters, yielding compounds like pyrazoles, isoxazoles, and pyrimidines. These studies contribute to the development of new heterocyclic compounds with potential applications in material science and pharmacology (Mohareb et al., 2004).

Antiallergic Activity

Some pyrazole derivatives have been synthesized and found to exhibit antiallergic activity, suggesting their potential use in the treatment of allergic conditions. The activity of these compounds was enhanced by specific substituents, indicating the importance of structural modifications in modulating biological activity (Nohara et al., 1985).

Quantum-Chemical Calculations

Experimental and theoretical studies on pyrazole-3-carboxamide and carboxylate derivatives have been conducted, providing insights into the reaction mechanisms and structural determinations of these compounds. Such studies are crucial for understanding the chemical behavior and potential applications of pyrazole-based compounds (Yıldırım et al., 2005).

Biological Activities

The synthesis and biological evaluation of pyrazole derivatives, including their fungicidal and antiviral activities, have been explored. For example, certain compounds have demonstrated significant activity against tobacco mosaic virus, highlighting their potential in agricultural applications (Li et al., 2015).

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activity. It would also be interesting to study the compound’s interactions with various biological targets.

Mechanism of Action

Target of Action

Similar compounds with a benzothiazolylamino structure have been reported to exhibit luminescent properties , suggesting potential applications in optoelectronic devices.

Mode of Action

The compound’s mode of action is primarily through its photophysical properties. Due to the Excited State Intramolecular Proton Transfer (ESIPT) characteristic, the compound exhibits green emission in solution and solid films . Upon coordination with difluoroboron complexes, a significant blue shift and enhanced emission are observed due to restricted conformational changes .

Result of Action

The compound’s action results in a significant blue shift and enhanced emission when coordinated with difluoroboron complexes . This suggests it could be used as a dopant emitter in Organic Light Emitting Diodes (OLEDs), where all doped devices exhibit strong emission and low turn-on voltages .

Action Environment

The compound’s action, efficacy, and stability can be influenced by environmental factors such as temperature and the presence of other chemical species . For example, its emission properties can change depending on whether it is in a solution or a solid film .